Cas no 107208-70-8 (2-Bromo-2'-chlorobiphenyl)

• Product Name: 2-Bromo-2'-chlorobiphenyl
• CAS No: 107208-70-8
• MF: C₁₂H₈BrCl
• MW: 267.548921585083
• MDL: MFCD00466291
• CID: 2855600
• PubChem ID: 13614018
• Update Time: 2025-07-22

2-Bromo-2'-chlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2'-chlorobiphenyl
• 2-Bromo-2'-Chloro-1,1'-biphenyl
• Biphenyl, 2-bromo-2'-chloro- (3CI)
• 2-bromo-2-chloro-1,1-biphenyl（WS202806）
• 2-bromo-2-chloro-1,1-biphenyl
• 1-bromo-2-(2-chlorophenyl)benzene
• 1,1'-Biphenyl, 2-bromo-2'-chloro-
• 2'-bromo-2-chloro-biphenyl
• W17326
• 2-Bromo-2 inverted exclamation mark -chlorobiphenyl
• CS-0059882
• DB-059579
• JSVXIWLDFVOHBB-UHFFFAOYSA-N
• MFCD00466291
• AKOS028113876
• 107208-70-8
• AS-59949
• SCHEMBL2846646
• SY283462
• 890-383-8
• 2-Bromo-2'-chlorobiphenyl

• MDL： MFCD00466291
• Inchi： 1S/C12H8BrCl/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8H
• InChI Key： JSVXIWLDFVOHBB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 265.94979 g/mol
• Monoisotopic Mass: 265.94979 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0
• Molecular Weight: 267.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Bromo-2'-chlorobiphenyl

Comprehensive Overview of 2-Bromo-2'-chlorobiphenyl (CAS No. 107208-70-8): Properties, Applications, and Industry Insights

2-Bromo-2'-chlorobiphenyl (CAS No. 107208-70-8) is a halogenated biphenyl compound that has garnered significant attention in organic synthesis and material science. This compound, characterized by its bromine and chlorine substituents on the biphenyl backbone, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material research. Its unique structural properties make it valuable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern drug discovery.

The growing demand for halogenated biphenyl derivatives in research laboratories and industrial applications has led to increased searches for "2-Bromo-2'-chlorobiphenyl synthesis" and "CAS 107208-70-8 suppliers." Researchers often inquire about its solubility, stability, and reaction mechanisms, reflecting its relevance in synthetic chemistry. Recent studies highlight its role in developing OLED materials and liquid crystals, aligning with trends in sustainable electronics and energy-efficient displays.

From a regulatory perspective, 2-Bromo-2'-chlorobiphenyl is handled under standard laboratory safety protocols. While not classified as hazardous under most jurisdictions, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its integrity. Analytical techniques like GC-MS, HPLC, and NMR are commonly employed for purity verification, addressing frequent queries about "CAS 107208-70-8 analysis methods."

The compound's molecular structure (C₁₂H₈BrCl) enables diverse functionalization, making it a hotspot for "organobromine chemistry" discussions. Innovations in catalytic bromination methods have further optimized its production, reducing byproducts and improving yields—a topic frequently explored in patent literature. Environmental considerations also drive interest in "biodegradable halogenated compounds," though 2-Bromo-2'-chlorobiphenyl is primarily used in controlled industrial settings.

Market analysts note rising applications in photovoltaic materials and corrosion inhibitors, particularly in Asia-Pacific regions. The compound's compatibility with green chemistry principles (e.g., atom economy) positions it favorably amid global shifts toward sustainable manufacturing. For purchasers, keywords like "high-purity 2-Bromo-2'-chlorobiphenyl" and "bulk CAS 107208-70-8" dominate procurement searches, underscoring its commercial viability.

In academic circles, 107208-70-8 is frequently cited in studies exploring aryl-aryl bond formation and heterocyclic synthesis. Its role as a precursor to ligands in transition-metal catalysis exemplifies its interdisciplinary importance. Future research may focus on derivatization techniques to expand its utility in medicinal chemistry, addressing unmet needs in targeted therapies.

To summarize, 2-Bromo-2'-chlorobiphenyl (CAS No. 107208-70-8) bridges fundamental research and industrial innovation. Its adaptability across multiple domains—from electronics to drug development—ensures sustained relevance in scientific and commercial landscapes. As synthetic methodologies evolve, this compound will likely remain a cornerstone in organohalogen chemistry, answering both current and emerging challenges in molecular design.